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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the quantitative analysis of indigo dye in

textile materials. The methodologies outlined are essential for quality control in the textile

industry, research into dyeing processes, and the analysis of historical textiles. The following

sections detail various analytical techniques, including spectrophotometry, high-performance

liquid chromatography (HPLC), and redox titration, offering a selection of methods suitable for

different laboratory settings and research questions.

Spectrophotometric Quantification of Indigo
Spectrophotometry offers a rapid and accessible method for indigo quantification. Two primary

approaches are presented: analysis of the oxidized form of indigo after solvent extraction and

analysis of the water-soluble reduced "leuco" form.

Method 1: Quantification of Oxidized Indigo via
Chloroform Extraction
This method is based on the extraction of the insoluble oxidized indigo from the textile into an

organic solvent, followed by spectrophotometric measurement.[1][2] Chloroform is a common

solvent for this purpose, with indigo exhibiting a maximum absorbance (λmax) at

approximately 604-605 nm.[1][2]

Experimental Protocol:
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Sample Preparation (Extraction):

Accurately weigh a small sample of the indigo-dyed textile (e.g., 1-10 mg).

Place the textile sample in a suitable vessel (e.g., a screw-cap vial).

Add a known volume of chloroform to the vessel.

To aid in the dissolution of indigo, sonicate the sample for approximately 10 minutes.[1]

Filter the resulting solution to remove any textile fibers or particulate matter.

Calibration Curve:

Prepare a series of standard solutions of known indigo concentrations in chloroform.

Use a UV-Visible spectrophotometer to measure the absorbance of each standard at 604

nm, using chloroform as a blank.

Plot a calibration curve of absorbance versus indigo concentration.

Sample Analysis:

Measure the absorbance of the extracted sample solution at 604 nm.

Determine the concentration of indigo in the extract by interpolating from the calibration

curve.

Calculate the amount of indigo per unit weight of the textile sample.

Workflow for Oxidized Indigo Quantification:

Sample Preparation Spectrophotometric Analysis

Weigh Textile Sample Add Chloroform Sonicate for 10 min Filter Solution Measure Absorbance at 604 nm Determine Concentration from Calibration Curve ResultCalculate Indigo Content
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Caption: Workflow for spectrophotometric quantification of oxidized indigo.

Method 2: Quantification of Leuco-Indigo
This method involves the chemical reduction of indigo to its water-soluble leuco form, which

can then be quantified spectrophotometrically in an aqueous medium.[1][3] The maximum

absorbance for leuco-indigo is around 410 nm.[4][5]

Experimental Protocol:

Reducing Agent Preparation:

Prepare a reducing solution. A common formulation involves an iron(II) salt and a

complexing agent, such as an Fe(II)-triethanolamine complex in an alkaline solution.[5]

Sample Preparation and Reduction:

Immerse a weighed textile sample in the reducing solution. This will reduce the insoluble

indigo on the fibers to the soluble leuco-indigo, which will then dissolve into the solution.

Calibration Curve:

Prepare standard solutions of leuco-indigo by reducing known amounts of indigo.

Measure the absorbance of the standards at 410 nm.

Plot a calibration curve of absorbance versus leuco-indigo concentration.

Sample Analysis:

Measure the absorbance of the sample solution at 410 nm.[5] Care must be taken to

prevent re-oxidation of the leuco-indigo by atmospheric oxygen.[1]

Determine the concentration of leuco-indigo from the calibration curve.

Calculate the original indigo content on the textile.
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Workflow for Leuco-Indigo Quantification:

Sample Preparation Spectrophotometric Analysis

Weigh Textile Sample Immerse in Reducing Solution Indigo Reduction to Leuco-form Measure Absorbance at 410 nm Determine Concentration from Calibration Curve ResultCalculate Indigo Content

Click to download full resolution via product page

Caption: Workflow for spectrophotometric quantification of leuco-indigo.

High-Performance Liquid Chromatography (HPLC)
HPLC is a powerful technique for separating and quantifying indigo, often in conjunction with

its isomer, indirubin, and other related compounds.[6] This method offers high sensitivity and

specificity.

Experimental Protocol:

Sample Preparation (Extraction):

Extract indigo from the textile using a suitable solvent. Dimethyl sulfoxide (DMSO) is

effective for dissolving indigo.[7] A mixture of methanol, acetone, and aqueous oxalic acid

has also been reported as an efficient extraction solvent.[8]

Sonication may be required to achieve complete dissolution.[9]

Filter the extract through a 0.45 µm syringe filter before injection into the HPLC system.

[10]

HPLC System and Conditions:

Column: A reverse-phase C18 column is commonly used.[8]

Mobile Phase: A gradient elution using a mixture of acetonitrile and water is often

employed.[8]
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Detector: A Diode-Array Detector (DAD) or UV-Vis detector set at a wavelength

appropriate for indigo (around 290 nm for simultaneous analysis with indirubin or 605 nm

for indigo specifically) is typical.[9][10] Mass spectrometry (LC-MS) can also be used for

enhanced specificity.[6][8]

Flow Rate: A flow rate of 0.8-1.0 mL/min is common.[10]

Calibration and Analysis:

Prepare standard solutions of indigo in the mobile phase or the extraction solvent.

Inject the standards to create a calibration curve based on peak area versus

concentration.

Inject the filtered sample extract.

Identify the indigo peak by its retention time and quantify it using the calibration curve.

Workflow for HPLC Quantification of Indigo:

Sample Preparation HPLC Analysis Data Analysis

Weigh Textile Sample Extract with Solvent (e.g., DMSO) Sonicate and Filter Inject into HPLC Separation on C18 Column UV-Vis or MS Detection Integrate Peak Area Quantify using Calibration Curve ResultCalculate Indigo Content

Sample Preparation Titration

Reduce Indigo on Textile to Leuco-form Transfer Solution to Titration Vessel Titrate with K3[Fe(CN)6] Potentiometric Endpoint Detection ResultCalculate Indigo Content
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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